Cas no 875766-12-4 ((2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol)

• Product Name: (2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
• CAS No: 875766-12-4
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 4274187
• PubChem ID: 124490224
• Update Time: 2025-06-10

(2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4S,5S)-
• (2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
• 875766-12-4
• EN300-27115359

• Inchi： 1S/C10H21NO4/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12/h7-10,12-15H,2-6H2,1H3/t7-,8+,9+,10+/m1/s1
• InChI Key： UQRORFVVSGFNRO-KATARQTJSA-N
• SMILES： N1(CCCC)C[C@H](O)[C@H](O)[C@@H](O)[C@H]1CO

Computed Properties

• Exact Mass: 219.14705815Da
• Monoisotopic Mass: 219.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.2Ų

Additional information on (2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol

Compound Introduction: (2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol (CAS No. 875766-12-4)

The compound (2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol, identified by its CAS number 875766-12-4, represents a structurally complex and intriguing molecule with significant potential in the field of pharmaceutical chemistry. This piperidine derivative features a tetrahydroxy-substituted backbone, which imparts unique stereochemical and chemical properties that make it a compelling candidate for further investigation in drug discovery and development.

At the core of its molecular architecture lies a piperidine ring, a common pharmacophore in medicinal chemistry due to its ability to interact favorably with biological targets. The specific stereochemistry defined by the (2R,3S,4S,5S) configuration of the piperidine ring is critical, as it influences the compound's binding affinity and pharmacological activity. This precise three-dimensional arrangement ensures optimal interactions with potential biological receptors or enzymes, which is a key consideration in the design of novel therapeutic agents.

The presence of three hydroxyl groups at positions 3, 4, and 5 further enhances the compound's versatility. These hydroxyl moieties not only contribute to its solubility but also provide multiple sites for chemical modification. Such modifications can be exploited to fine-tune pharmacokinetic properties or to enhance binding interactions with biological targets. The 1-butyl substituent at the nitrogen atom adds another layer of complexity, potentially influencing both the compound's solubility and its metabolic stability.

In recent years, there has been growing interest in exploiting chiral piperidine derivatives for therapeutic applications. The stereochemistry of these compounds can have profound effects on their biological activity, with enantiomers often exhibiting vastly different pharmacological profiles. The (2R,3S,4S,5S)-configuration of this compound suggests that it may exhibit specific biological activities that are distinct from its enantiomers or racemic mixtures. This has prompted researchers to investigate its potential as a lead compound or building block for more complex drug candidates.

One of the most promising areas of research involving this compound is its potential application in central nervous system (CNS) drug discovery. Piperidine derivatives have shown promise as scaffolds for drugs targeting neurological disorders due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The unique stereochemistry and functional groups present in (2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol make it an attractive candidate for further exploration as a potential treatment for conditions such as depression or anxiety disorders.

Furthermore, the compound's structural features suggest that it may possess anti-inflammatory or immunomodulatory properties. Hydroxylated piperidine derivatives have been reported to interact with various inflammatory pathways, making them candidates for therapeutic intervention in autoimmune diseases or chronic inflammatory conditions. The precise stereochemistry of this molecule could be key to modulating these interactions effectively while minimizing off-target effects.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy than ever before. By leveraging high-throughput virtual screening techniques and molecular docking studies, researchers can rapidly identify promising candidates like (2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol for further experimental validation. These computational approaches have already been used to identify novel piperidine derivatives with potent activity against various disease targets.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool in mechanistic studies. By studying how it interacts with biological targets at the molecular level, researchers can gain insights into fundamental biochemical processes and develop more effective drugs based on these insights. The unique structural features of this molecule make it an ideal candidate for such investigations.

The synthesis of complex chiral molecules like (2R,3S,4S,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol remains a challenge due to the intricate stereochemical requirements. However， recent developments in asymmetric synthesis techniques have made it increasingly feasible to produce such compounds on a scalable basis. These advancements have opened up new possibilities for drug discovery by enabling access to previously inaccessible molecular architectures.

As interest in personalized medicine grows， researchers are seeking ways to tailor drug compounds to individual patients based on their genetic profiles or other biomarkers. The structural complexity and variability of compounds like (2R，3S，4S，5S)-1-butyl-2-(hydroxymethyl)piperidine-3，4，5-triol make them well-suited for such applications， as they offer multiple points for customization without sacrificing potency or selectivity.

In conclusion， (2R，3S，4S，5S)-1-butyl-2-(hydroxymethyl)piperidine-3，4，5-triol (CAS No. 875766-12-4) is a structurally fascinating molecule with significant potential in pharmaceutical research。 Its unique stereochemistry、 functional groups、 and overall architecture make it an attractive candidate for further exploration as a lead compound、 building block、 or tool compound in drug discovery。 With continued advances in synthetic chemistry、 computational modeling、 and biologic understanding， this compound is poised to play an important role in the development of novel therapeutics for a wide range of diseases.